Cas no 2694725-64-7 (benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate)

• Product Name: benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate
• CAS No: 2694725-64-7
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5614150
• PubChem ID: 165942408
• Update Time: 2025-05-26

benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2694725-64-7
• benzyl N-{[1-(propan-2-yl)piperidin-3-yl]methyl}carbamate
• EN300-33050691
• benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate

• Inchi： 1S/C17H26N2O2/c1-14(2)19-10-6-9-16(12-19)11-18-17(20)21-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3,(H,18,20)
• InChI Key： JTTSBMNOLBQMDP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1CCCN(C(C)C)C1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate

Recent Advances in the Study of Benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate (CAS: 2694725-64-7)

The compound benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate (CAS: 2694725-64-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine-based scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the key areas of investigation has been the synthesis and optimization of benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. A study published in the Journal of Medicinal Chemistry (2023) reported a high-yield, scalable synthesis method that utilizes a combination of palladium-catalyzed coupling and reductive amination. This advancement has facilitated further pharmacological evaluation of the compound.

Pharmacological studies have revealed that benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate exhibits significant activity as a modulator of certain neurotransmitter receptors. In vitro assays demonstrated its affinity for the sigma-1 receptor, a target implicated in neurodegenerative diseases and pain management. Preliminary in vivo studies in rodent models have shown neuroprotective effects, suggesting potential applications in treating conditions such as Alzheimer's disease and neuropathic pain. However, further studies are required to elucidate its mechanism of action and optimize its pharmacokinetic properties.

Another promising avenue of research involves the compound's potential as an anticancer agent. Recent findings indicate that benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell survival. These findings position the compound as a candidate for further development in oncology.

Despite these encouraging results, challenges remain in the development of benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research aims to optimize the compound's properties to enhance its therapeutic index and reduce adverse effects.

In conclusion, benzyl N-{1-(propan-2-yl)piperidin-3-ylmethyl}carbamate (CAS: 2694725-64-7) represents a promising scaffold for drug discovery, with potential applications in neurology and oncology. Continued research efforts are essential to fully realize its therapeutic potential and translate preclinical findings into clinical applications. The compound's unique pharmacological profile and recent advancements in its synthesis and evaluation underscore its importance in the field of chemical biology and medicinal chemistry.